Cas no 17321-77-6 (Clomipramine hydrochloride)

• Product Name: Clomipramine hydrochloride
• CAS No: 17321-77-6
• MF: C₁₉H₂₄Cl₂N₂
• MW: 351.313262939453
• MDL: MFCD00069234
• CID: 50718
• PubChem ID: 329749430
• Update Time: 2025-05-24

Clomipramine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine hydrochloride
• Clomipramine HCl
• Clomipramine Hydrochloride
• Clomipramine (hydrochloride)
• Clomipramine hydrochloride solution
• 3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine,hydrochloride
• Anafranil
• 3-Chloro-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanamine hydrochloride
• Anafranil hydrochloride
• 3-Chloro-5-[3-(dimethylamino)propyl]-10,11-dihydro-5H-dibenz[b,f]azepine monohydrochloride
• Clomicalm
• anaphranil
• Chlomipramine
• Chloroimipram-ine HCl
• Clomipraminhydrochlorid
• Clomipranine Hydrochloride
• 3-Chloroimipramine hydrochloride
• Chloroimipramine monohydrochloride
• Chlorimipramine hydrochloride
• Clomipramine Monohydrochloride
• 2LXW0L6GWJ
• MLS000028511
• I615
• CPD000058295
• SMR000058295
• Anafranil (TN)
• C19H23ClN2.HCl
• 5H-Dibenz(b,f)azepine-5-propa
• MFCD00069234
• UNII-2LXW0L6GWJ
• Clomipramine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• CLOMIPRAMINE HYDROCHLORIDE [MI]
• NC00678
• s2541
• CaniQuell
• FT-0623989
• CLOMIPRAMINE HYDROCHLORIDE [USP-RS]
• MLS001074205
• AC-8082
• SR-01000003088-2
• HY-B0457
• G 34586
• Opera_ID_368
• EINECS 241-344-3
• 3-(3-chloro-10,11-dihydro-5H-dibenzo(b,f)azepin-5-yl)-N,N-dimethylpropan-1-amine hydrochloride
• Clomipramine hydrochloride, >=98% (HPLC), powder
• CLOMIPRAMINE HYDROCHLORIDE [JAN]
• DTXCID1022633
• 5H-Dibenz[b,f]azepine-5-propanamine, 3-chloro-10,11-dihydro-N,N-dimethyl-, hydrochloride (1:1)
• NSC 759323
• 17321-77-6
• AKOS015895084
• SW196384-4
• Clomipramine hydrochloride (Anafranil)
• SR-01000003088
• NSC759323
• Q27106187
• NCGC00093756-03
• NCGC00093756-04
• CCG-39492
• Prestwick_72
• BC164325
• D00811
• CLOMIPRAMINE HYDROCHLORIDE [WHO-DD]
• CLOMIPRAMINE HYDROCHLORIDE [USAN]
• Clomipramine Hydrochloride Capsules
• Anafranil hydrochloride; Chloripramine
• CHEBI:3755
• DTXSID3042633
• Pharmakon1600-02300061
• 3-(3-Chloro-10,11-dihydro-5H-dibenzo(b,f)azepin-5-yl)-N,N-dimethylpropylamine monohydrochloride
• Clomipramine hydrochloride (JP17/USP)
• CLOMIPRAMINE HYDROCHLORIDE [VANDF]
• EU-0100307
• NCGC00260992-01
• MLS002548879
• NSC-759323
• AMY40405
• SR-01000003088-9
• 5H-Dibenz(b,f)azepine, 10,11-dihydro-3-chloro-5-(3-(dimethylamino)propyl)-, monohydrochloride
• Tox21_301819
• CLOMIPRAMINE HYDROCHLORIDE (EP MONOGRAPH)
• (3-{5-chloro-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}propyl)dimethylamine hydrochloride
• Clomipramine hydrochloride (USAN:USP:JAN)
• 3-Chloro-5-(3-(dimethylamino)propyl)-10,11-dihydro-5H-dibenz(b,f)azepine monohydrochloride
• NCGC00255897-01
• SR-01000003088-5
• SCHEMBL41747
• NSC169865
• Clomipramine hydrochloride- Bio-X
• CLOMIPRAMINE HYDROCHLORIDE [EP MONOGRAPH]
• Tox21_500307
• NCGC00178275-01
• VR-776
• CLOMIPRAMINE HYDROCHLORIDE (MART.)
• Clomipramine.HCl
• 3-Chloro-10,11-dihydro-N,N-dimethyl-5H-dibenz(Z)[b,f]azepine-5-propanamine hydrochloride
• CAS-17321-77-6
• 3-(3-chloro-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-aminium chloride
• CHEMBL1200710
• C 7291
• KS-1044
• Clomipramine hydrochloride, for microbiological assay, European Pharmacopoeia (EP) Reference Standard
• 5H-Dibenz(b,f)azepine-5-propanamine, 3-chloro-10,11-dihydro-N,N-dimethyl-, monohydrochloride
• REGID_for_CID_68539
• Clomipramine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00178275-02
• NS00085000
• HMS1568F20
• CLOMIPRAMINE HYDROCHLORIDE [GREEN BOOK]
• Hydrochloride, Clomipramine
• MLS-0090819.0001
• CLOMIPRAMINE HYDROCHLORIDE (USP-RS)
• SPECTRUM2300061
• 3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• C19H24Cl2N2
• Clomipramine hydrochloride, British Pharmacopoeia (BP) Reference Standard
• MLS002222159
• CLOMIPRAMINE HYDROCHLORIDE [MART.]
• LP00307
• Clomipramine hydrochloride [USAN:USP:JAN]
• (3-{5-chloro-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl}propyl)dimethylamine hydrochloride
• CLOMIPRAMINE HYDROCHLORIDE [ORANGE BOOK]
• Clomipramine.HCl, 1mg/ml in Methanol
• SR-01000003088-4
• NCGC00093756-01
• NCGC00093756-02
• 3-(3-chloro-10,11-dihydro-5H-dibenzo(b,f)azepin-5-yl)-N,N-dimethylpropan-1-aminium chloride
• Z2756516761
• G-34586
• Clomipramine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• CLOMIPRAMINE HYDROCHLORIDE (USP MONOGRAPH)
• BCP28468
• Clomicalm Tablets
• CLOMIPRAMINE HYDROCHLORIDE [USP MONOGRAPH]
• 3-(3-CHLORO-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPIN-5-YL)-N,N-DIMETHYLPROPAN-1-AMINE HCL
• EN300-6731078
• GLXC-20410
• WIMWMKZEIBHDTH-UHFFFAOYSA-N
• Clomipramine.HCl, 1mg/ml in Methanol (as free base)
• DA-62404
• Clomipramine hydrochloride

• MDL： MFCD00069234
• Inchi： 1S/C19H23ClN2.ClH/c1-21(2)12-5-13-22-18-7-4-3-6-15(18)8-9-16-10-11-17(20)14-19(16)22;/h3-4,6-7,10-11,14H,5,8-9,12-13H2,1-2H3;1H
• InChI Key： WIMWMKZEIBHDTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCC3C=CC=CC=3N(C=2C=1)CCCN(C)C.Cl

Computed Properties

• Exact Mass: 350.13200
• Monoisotopic Mass: 314.154976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White to pure white powdery
• Melting Point: 194-196°C
• Boiling Point: 434.2 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: H2O: 25 mg/mL
• PSA: 6.48000
• LogP: 5.39540
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to heat and light
• Solubility: H2O: 25 mg/mL

Clomipramine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S36
• RTECS：HN9055000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Clomipramine hydrochloride

Clomipramine Hydrochloride: A Comprehensive Overview

Clomipramine hydrochloride, also known by its CAS number 17321-77-6, is a tricyclic antidepressant (TCA) that has been widely used in the treatment of various psychiatric disorders. This compound, with the molecular formula C20H25ClN2O·HCl, belongs to the class of dibenzazepines and is primarily recognized for its potent inhibitory effects on the reuptake of norepinephrine and serotonin, making it a valuable tool in managing conditions such as major depressive disorder (MDD) and obsessive-compulsive disorder (OCD). Recent studies have also highlighted its potential in addressing other neuropsychiatric conditions, further underscoring its versatility in clinical practice.

The discovery and development of clomipramine hydrochloride marked a significant milestone in the field of psychopharmacology. Initially synthesized in the 1960s, it was approved for therapeutic use in several countries during the 1970s. Its mechanism of action involves blocking the reuptake of norepinephrine and serotonin at the synaptic cleft, thereby enhancing their availability in the brain. This modulation of neurotransmitter levels contributes to its antidepressant and anxiolytic effects. Recent research has delved into the neuroplastic changes induced by clomipramine hydrochloride, revealing its role in promoting synaptic growth and connectivity, which may explain its long-term therapeutic benefits.

In clinical practice, clomipramine hydrochloride is often prescribed for patients with treatment-resistant depression and OCD. Its efficacy in these conditions has been well-documented, with studies showing significant reductions in symptom severity when compared to placebo. Moreover, emerging evidence suggests that clomipramine hydrochloride may also be beneficial in managing chronic pain syndromes, particularly those associated with neuropathic origins. This broad spectrum of applications underscores its importance as a versatile therapeutic agent.

The pharmacokinetics of clomipramine hydrochloride are well-characterized, with rapid absorption following oral administration and a relatively long half-life, allowing for once-daily dosing in most cases. Its metabolism occurs primarily in the liver via cytochrome P450 enzymes, leading to the formation of active metabolites such as desmethylclomipramine. These metabolites contribute to the drug's therapeutic effects while also necessitating careful monitoring for potential drug-drug interactions.

Recent advancements in neuroimaging techniques have provided deeper insights into the brain regions affected by clomipramine hydrochloride. Functional MRI studies have demonstrated increased activity in the prefrontal cortex and limbic system following treatment, which correlates with improvements in mood and cognitive function. Additionally, preclinical models have shown that clomipramine hydrochloride exerts neuroprotective effects by reducing oxidative stress and inflammation, suggesting its potential role in neurodegenerative disorders such as Alzheimer's disease.

In conclusion, clomipramine hydrochloride, with its unique pharmacological profile and extensive clinical applications, remains a cornerstone in the treatment of psychiatric disorders. As research continues to uncover new mechanisms of action and potential indications, this compound will likely retain its significance as a valuable therapeutic option for years to come.